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Compound of Interest

Compound Name: 2-Chloro-6-methylnicotinonitrile

Cat. No.: B046695 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Chloro-6-methylnicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a comprehensive safety data sheet (SDS) provided by the manufacturer.

Always consult the official SDS and conduct a thorough risk assessment before handling any

chemical. Much of the information available for 2-Chloro-6-methylnicotinonitrile is based on

data from structurally similar compounds, and therefore, should be treated as predictive.[1][2]

Introduction
2-Chloro-6-methylnicotinonitrile is a halogenated pyridine derivative belonging to the

nicotinonitrile class of compounds. Nicotinonitrile derivatives are of significant interest in

medicinal chemistry and drug development due to their versatile biological activities, which may

include anticancer, antimicrobial, and antiviral properties.[1][2] The safe handling of this

compound is paramount for the protection of laboratory personnel and the environment. This

guide provides a comprehensive overview of the known safety protocols and handling

procedures for 2-Chloro-6-methylnicotinonitrile.

Hazard Identification and Classification
2-Chloro-6-methylnicotinonitrile is classified as a hazardous substance. The primary

hazards are associated with its potential for acute toxicity, skin and eye irritation, and
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respiratory tract irritation.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[3]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[4]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[3][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[4]

GHS Pictograms:

alt text

Signal Word: Warning

Physical and Chemical Properties
Direct experimental data for 2-Chloro-6-methylnicotinonitrile is limited; the following data is

largely predicted based on structurally analogous compounds.[1][2][5]
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Property Predicted Value/Information

Molecular Formula C₇H₅ClN₂[5]

Molecular Weight 152.58 g/mol [3][5]

Appearance Solid (predicted)[5]

Melting Point Data may vary[5]

Boiling Point Predicted around 270 - 280 °C[5]

Solubility
Limited solubility in water, soluble in some

organic solvents[5]

Vapor Pressure Low vapor pressure (predicted)[5]

Handling and Storage
Proper handling and storage procedures are crucial to minimize risks.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted to determine the appropriate level of PPE.[1]

Protection Type Specification

Eye/Face Protection Wear tightly fitting safety goggles.[1]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and appropriate protective clothing.[1]

Respiratory Protection
If dust or aerosols are generated, a NIOSH-

approved respirator may be necessary.[1]

Handling Procedures
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Avoid inhalation of dust and contact with skin and eyes.[1]

Do not eat, drink, or smoke in the laboratory.[1]

Wash hands thoroughly after handling.[1]

Keep the container tightly closed when not in use.[1][5]

Storage Conditions
Store in a cool, dry, and well-ventilated area.[1][5]

Keep the container tightly sealed to prevent moisture ingress.[1][5]

Store away from incompatible materials such as strong oxidizing agents.[1][5]

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Get medical attention as soon as

possible.[6]

Skin Contact

Immediately flush the contaminated skin with

soap and water.[6] Remove contaminated

clothing. If irritation persists after washing, get

medical attention.[6]

Eye Contact

Immediately wash (irrigate) the eyes with large

amounts of water, occasionally lifting the lower

and upper lids. Get medical attention

immediately.[6]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Drink

plenty of water. If possible drink milk afterwards.

Seek immediate medical attention.[7]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

[7]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon oxides, nitrogen oxides, and hydrogen chloride.[1][7]

Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing

apparatus pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective

gear.[1][7]

Accidental Release Measures
Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE. Avoid

breathing dust and contact with the substance.[1]

Environmental Precautions: Prevent the substance from entering drains and waterways.[1]

Containment and Cleanup: Carefully sweep up the spilled material and place it in a suitable,

labeled container for disposal. Avoid generating dust.[1]

Toxicological Information
Specific quantitative toxicological data (e.g., LD50, LC50) for 2-Chloro-6-
methylnicotinonitrile is not readily available. The hazard classification is based on GHS

criteria and data from similar compounds.
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Hazard Description

Acute Oral Toxicity Harmful if swallowed.[3]

Acute Dermal Toxicity Harmful in contact with skin.[3]

Acute Inhalation Toxicity Harmful if inhaled.

Skin Corrosion/Irritation Causes skin irritation.[3][4]

Serious Eye Damage/Irritation Causes serious eye irritation.[3][4]

Respiratory or Skin Sensitization No data available.

Germ Cell Mutagenicity No data available.

Carcinogenicity No data available.

Reproductive Toxicity No data available.

Specific Target Organ Toxicity - Single Exposure May cause respiratory irritation.[4]

Specific Target Organ Toxicity - Repeated

Exposure
No data available.

Aspiration Hazard No data available.

Experimental Protocols
A detailed experimental protocol for the handling of 2-Chloro-6-methylnicotinonitrile is not

available in the literature. The following is a representative protocol for the safe handling of a

powdered chemical with similar hazards in a research laboratory setting.

Objective: To safely weigh and prepare a solution of 2-Chloro-6-methylnicotinonitrile.

Materials:

2-Chloro-6-methylnicotinonitrile

Appropriate solvent

Analytical balance
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Spatula

Weighing paper or boat

Volumetric flask with stopper

Beaker

Magnetic stir bar and stir plate (optional)

Personal Protective Equipment (see section 4.2)

Procedure:

Preparation: Don all required PPE (lab coat, safety goggles, chemical-resistant gloves).

Ensure the chemical fume hood is operational.

Weighing:

Place a clean weighing paper or boat on the analytical balance and tare.

Inside the chemical fume hood, carefully open the container of 2-Chloro-6-
methylnicotinonitrile.

Using a clean spatula, carefully transfer the desired amount of the powder onto the

weighing paper/boat. Avoid creating dust.

Securely close the container of 2-Chloro-6-methylnicotinonitrile.

Record the weight.

Dissolution:

Carefully transfer the weighed powder into a clean, appropriately sized beaker.

Add a small amount of the desired solvent to the beaker.

If necessary, use a magnetic stir bar and stir plate to aid dissolution.
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Once the solid is dissolved, quantitatively transfer the solution to the volumetric flask.

Rinse the beaker with a small amount of solvent and add the rinsing to the volumetric

flask. Repeat this step two more times.

Add solvent to the volumetric flask until the meniscus reaches the calibration mark.

Stopper the flask and invert several times to ensure a homogenous solution.

Cleanup:

Dispose of the weighing paper/boat and any other contaminated disposable materials in

the appropriate solid chemical waste container.

Clean the spatula and any non-disposable glassware with an appropriate solvent, and

dispose of the rinse solvent in the designated liquid chemical waste container.

Wipe down the work area within the fume hood.

Remove PPE in the correct order to avoid contamination.

Wash hands thoroughly with soap and water.

Visualizations
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Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment
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Weigh Compound in Fume Hood
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Caption: Workflow for the safe handling of 2-Chloro-6-methylnicotinonitrile.
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Spill Personal Exposure

Incident Occurs

Evacuate Area Skin Contact:
Wash with soap and water

Eye Contact:
Flush with water for 15 min

Inhalation:
Move to fresh air

Ingestion:
Seek immediate medical attention

Wear Appropriate PPE

Contain Spill

Collect with Absorbent Material

Dispose of as Hazardous Waste

Seek Medical Attention
if symptoms persist

Click to download full resolution via product page

Caption: Emergency response flowchart for incidents involving 2-Chloro-6-
methylnicotinonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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